Cas no 163927-29-5 ((R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole)

(R)-(-)-NBD-Py-NCS, or (R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole, is a chiral fluorescent labeling reagent primarily used for the derivatization of amines, amino acids, and other nucleophilic compounds. Its key advantages include high selectivity for the (R)-enantiomer, enabling stereospecific analysis in chiral separations. The nitrobenzoxadiazole (NBD) fluorophore provides strong fluorescence emission, facilitating sensitive detection in HPLC or LC-MS applications. The isothiocyanate (-NCS) group ensures efficient and stable covalent bonding with target molecules under mild conditions. This compound is particularly valuable in pharmaceutical and biochemical research for enantiomeric purity assessment and trace analysis due to its robust reactivity and excellent spectroscopic properties.
(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole structure
163927-29-5 structure
Product Name:(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole
CAS No:163927-29-5
MF:C11H9N5O3S
MW:291.285859823227
MDL:MFCD02093434
CID:904780
PubChem ID:87563194
Update Time:2025-06-07

(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • (r)-(-)-nbd-py-ncs
    • (R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitrobenzofurazan
    • R-(-)-4-(3-ISOTHIOCYANATO-PYRROLIDINO)- 7-NITRO-BENZOFURAZAN
    • (R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole
    • 7-[(3R)-3-isothiocyanatopyrrolidin-1-yl]-4-nitro-2,1,3-benzoxadiazole
    • (R)-(-)-Nbd
    • (R)-(-)-NBD-Py-NCS (R)-(-)-4-(3-ISOTHIOCYANATO-PYRROLIDINO)-7-NITRO-BENZOFURAZAN
    • (R)-(-)-1-(7-NITRO-4-BENZOFURAZANYL)-3-PYRROLIDINYL ISOTHIOCYANATE
    • (R)-(-)-NBD-Py-NCS, (R)-(-)-1-(7-Nitro-4-benzofurazanyl)-3-pyrrolidinyl isothiocyanate
    • (R)-(-)-NBD-PY-NCS [=(R)-(-)-4-(3-ISOTHIOCYANATOPYRROLIDIN-1-YL)-7-NITRO-2,1,3-BENZOXADIAZOLE]
    • [=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole] [HPLC Labeling Reagent for e.e. DeterMination]
    • (R)-(-)-NBD-Py-NCS [=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole] [HPLC Labeling Reagent for e.e. Determination]
    • (3R)-3-Isothiocyanato-1-(7-nitro-2,1,3-benzoxadiazole-4-yl)pyrrolidine
    • 4-[(3R)-3-Isothiocyanatopyrrolidin-1-yl]-7-nitro-2,1,3-benzoxadiazole
    • (R)-(-)-N
    • DTXSID20584938
    • AS-72787
    • AKOS037647198
    • 163927-29-5
    • CHKCHHTYBXOUKH-SSDOTTSWSA-N
    • 2,1,3-Benzoxadiazole, 4-[(3R)-3-isothiocyanato-1-pyrrolidinyl]-7-nitro-
    • D88584
    • MFCD02093434
    • A5577
    • (R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole
    • MDL： MFCD02093434
    • Inchi： 1S/C11H9N5O3S/c17-16(18)9-2-1-8(10-11(9)14-19-13-10)15-4-3-7(5-15)12-6-20/h1-2,7H,3-5H2/t7-/m1/s1
    • InChI Key： CHKCHHTYBXOUKH-SSDOTTSWSA-N
    • SMILES： S=C=N[C@@H]1CCN(C2=CC=C(C3C2=NON=3)[N+](=O)[O-])C1

Computed Properties

  • Exact Mass: 291.04300
  • Monoisotopic Mass: 291.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.71
  • Boiling Point: 538°C at 760 mmHg
  • Flash Point: 279.2°C
  • Refractive Index: 1.808
  • PSA: 132.43000
  • LogP: 2.40070

(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole Security Information

(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole Pricemore >>

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